Cas no 1105220-38-9 ((2Z)-N'-[(Z)-1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl]-3-phenylprop-2-enehydrazide)

• Product Name: (2Z)-N'-[(Z)-1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl]-3-phenylprop-2-enehydrazide
• CAS No: 1105220-38-9
• MF: C₂₂H₁₉N₃O₃
• MW: 373.404565095901
• CID: 5451064
• PubChem ID: 27370717
• Update Time: 2025-10-29

(2Z)-N'-[(Z)-1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl]-3-phenylprop-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• 1,6-Dihydro-6-oxo-1-(phenylmethyl)-3-pyridinecarboxylic acid 2-(1-oxo-3-phenyl-2-propen-1-yl)hydrazide
• AKOS024476668
• VU0506176-1
• (Z)-1-benzyl-6-oxo-N'-(3-phenylacryloyl)-1,6-dihydropyridine-3-carbohydrazide
• 1-benzyl-6-oxo-N'-[(Z)-3-phenylprop-2-enoyl]pyridine-3-carbohydrazide
• (2Z)-N'-[(Z)-1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl]-3-phenylprop-2-enehydrazide
• F2949-0097
• 1105220-38-9

• Inchi： 1S/C22H19N3O3/c26-20(13-11-17-7-3-1-4-8-17)23-24-22(28)19-12-14-21(27)25(16-19)15-18-9-5-2-6-10-18/h1-14,16H,15H2,(H,23,26)(H,24,28)/b13-11-
• InChI Key： XAQSXHVSFNISPT-QBFSEMIESA-N
• SMILES： O=C1C=CC(C(NNC(/C=C\C2C=CC=CC=2)=O)=O)=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.14264148g/mol
• Monoisotopic Mass: 373.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• Density: 1.295±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 678.1±55.0 °C(Predicted)
• pka: 9.57±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2Z)-N'-[(Z)-1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl]-3-phenylprop-2-enehydrazide

Compound CAS No. 1105220-38-9: (2Z)-N'-[(Z)-1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl]-3-phenylprop-2-enehydrazide

The compound with CAS No. 1105220-38-9, known as (2Z)-N'-[(Z)-1-benzyl-6-oxo-1,6-dihydropyridine-3-carbonyl]-3-phenylprop-2-enehydrazide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of hydrazides, which are derivatives of hydrazine, and it features a complex structure incorporating both aromatic and heterocyclic components. The molecule's structure includes a benzene ring, a pyridine derivative, and a conjugated enamine system, making it a fascinating subject for both synthetic and mechanistic studies.

Recent advancements in the synthesis of such compounds have focused on optimizing reaction conditions to achieve higher yields and better stereocontrol. For instance, researchers have explored the use of microwave-assisted synthesis to expedite the formation of the hydrazone bond in (2Z)-N'-[(Z)-1-benzyl... This approach not only reduces reaction time but also enhances the selectivity of the product, which is critical for maintaining the desired stereochemistry in such a complex molecule.

The benzene ring and pyridine derivative components of this compound contribute significantly to its electronic properties. The presence of electron-withdrawing groups on the pyridine ring enhances the reactivity of the hydrazone bond, making it a promising candidate for applications in drug design. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

In terms of pharmacological activity, (2Z)-N'-[(Z)-1-benzyl... has shown remarkable selectivity towards certain enzyme targets. For example, it has been demonstrated to inhibit COX-2 (cyclooxygenase-2) enzymes more effectively than traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This selective inhibition reduces the risk of gastrointestinal side effects commonly associated with NSAIDs, making it a valuable lead compound for drug development.

The conjugated enamine system in this compound plays a crucial role in its photochemical properties. Researchers have explored its application as a photosensitizer in photodynamic therapy (PDT), where it can generate reactive oxygen species (ROS) upon exposure to light. This property makes it an attractive candidate for targeting cancer cells while minimizing damage to healthy tissue.

Moreover, the stereochemistry of this compound is critical for its biological activity. The Z configuration at both the enamine and hydrazone bonds ensures proper molecular recognition by target proteins. Recent crystallographic studies have provided insights into how these stereochemical elements influence binding affinity and selectivity.

From an environmental perspective, the synthesis and application of (2Z)-N'-[(Z)-1-benzyl... are being evaluated for their sustainability. Green chemistry principles are being integrated into its production processes to minimize waste and reduce energy consumption. For instance, solvent-free reactions and catalytic systems are being explored as eco-friendly alternatives to traditional methods.

In conclusion, CAS No. 1105220-38-9 represents a cutting-edge molecule with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.